3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl-N-(2,3-dihydro-1H-inden-5-yl)-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C24H26ClN5O3S/c1-28-16-22(23(31)26-20-8-5-17-3-2-4-18(17)15-20)24(27-28)34(32,33)30-13-11-29(12-14-30)21-9-6-19(25)7-10-21/h5-10,15-16H,2-4,11-14H2,1H3,(H,26,31)
• InChI Key: AILDOKVQJRPUPI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl)C(=O)NC4=CC5=C(CCC5)C=C4
• Molecular Formula: C24H26ClN5O3S
• Molecular Weight: 500.0 g/mol

Description

The compound “3-{[4-(4-chlorophenyl)piperazin-1-yl]sulfonyl}-N-(2,3-dihydro-1H-inden-5-yl)-1-methyl-1H-pyrazole-4-carboxamide” is a complex organic molecule. It contains several functional groups, including a piperazine ring, a sulfonyl group, and a pyrazole ring. The exact biological activity of this compound is not specified in the available resources.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name and includes a piperazine ring attached to a 4-chlorophenyl group and a sulfonyl group. This is further connected to a 1-methyl-1H-pyrazole-4-carboxamide group via an N-(2,3-dihydro-1H-inden-5-yl) linker.

Scientific Research Applications

Dopamine D4 Receptor Antagonist

. This receptor is one of the five subtypes of dopamine receptors in the brain. Antagonists of this receptor are being researched for their potential therapeutic applications in treating neurological and psychiatric disorders.

Neurodegenerative Diseases

. These diseases, which include conditions like Parkinson’s and Alzheimer’s, are characterized by the progressive loss of structure or function of neurons.

Psychiatric Disorders

. These could include conditions like schizophrenia, mood disorders, and attention deficit hyperactivity disorder (ADHD).

Erectile Function and Male Sexual Behavior

. This is likely due to its interaction with dopamine receptors, which play a crucial role in the regulation of sexual behavior.

Cancer Research

. This suggests potential applications in cancer research and treatment.

P21-Activated Kinase 4 (PAK4) Inhibitors

. All compounds showed significant inhibitory activity against PAK4, suggesting potential applications in the treatment of diseases where PAK4 is implicated.

Pharmaceutical Release Testing

. This helps ensure the quality and safety of pharmaceutical products.

Pharma Method Development

. This is crucial in the development and validation of methods used in the analysis of pharmaceuticals.

Mechanism of Action

Target of Action

It is related to compounds that have shown affinity fordopamine D4 receptors . These receptors are a type of G protein-coupled receptors that are known to be involved in various neurological and psychiatric conditions .

Mode of Action

Compounds with similar structures have been found to act asantagonists at their target sites . An antagonist is a substance that interferes with or inhibits the physiological action of another, in this case, the dopamine D4 receptors .

Biochemical Pathways

Dopamine d4 receptors, which are potential targets of this compound, are involved in variousneurotransmitter pathways in the brain . Antagonism of these receptors could potentially affect these pathways and their downstream effects .

Pharmacokinetics

The indole nucleus, which is present in this compound, is known to positively modulate the pharmacokinetic properties of drug substances .

Result of Action

Antagonism of dopamine d4 receptors can lead to changes in neurotransmitter levels and neuronal activity, potentially affecting behavior and cognition .